![molecular formula C16H15N3O5 B6242935 N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide CAS No. 1533427-34-7](/img/no-structure.png)
N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide
Overview
Description
N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide, also known as N-formyl-N'-hydroxy-5-nitrobenzamide, is a synthetic compound that has a wide variety of applications in scientific research. N-formyl-N'-hydroxy-5-nitrobenzamide is commonly used as a substrate for the enzyme carbonic anhydrase, which is involved in a variety of biological processes. It is also used as a fluorescent probe for the detection of carbonic anhydrase activity in biochemical experiments. In addition, N-formyl-N'-hydroxy-5-nitrobenzamide has been used to study the structure and function of the enzyme carbonic anhydrase, as well as its role in various physiological processes.
Mechanism of Action
N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide is a substrate for the enzyme carbonic anhydrase (CA). CA catalyzes the conversion of carbon dioxide and water to bicarbonate and hydrogen ions. N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide is converted to a fluorescent product in the presence of CA, which can be used to measure the activity of the enzyme. In addition, N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide can be used to study the structure and function of CA, as well as its role in various physiological processes.
Biochemical and Physiological Effects
N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide is used to study the structure and function of the enzyme carbonic anhydrase (CA). CA is involved in the regulation of pH, carbon dioxide transport, and the regulation of water balance in the body. In addition, N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide has been used to study the role of CA in various physiological processes, such as respiration, digestion, and renal function.
Advantages and Limitations for Lab Experiments
N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide is a useful tool for studying the structure and function of the enzyme carbonic anhydrase (CA). The main advantage of using N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide is that it can be used to measure the activity of CA in biochemical experiments. In addition, N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide can be used to study the structure and function of CA, as well as its role in various physiological processes. The main limitation of using N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide is that it is not suitable for use in living cells, as it is not metabolized by cells.
Future Directions
The use of N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide in scientific research provides a valuable tool for studying the structure and function of the enzyme carbonic anhydrase (CA). Future research should focus on developing new methods for using N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide in living cells, as well as exploring the role of CA in various physiological processes. In addition, further research should be conducted to explore the potential therapeutic applications of N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide, such as in the treatment of cancer and other diseases. Finally, further research should be conducted to explore the potential use of N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide as a diagnostic tool for the detection of CA activity in biological samples.
Synthesis Methods
N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide is synthesized by a reaction between nitrobenzaldehyde and formamide in the presence of a base, such as sodium hydroxide. The reaction is carried out at a temperature of 80-100°C and a pressure of 1-2 atmospheres. The reaction is complete when the nitrobenzaldehyde is completely converted to N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide. The reaction is typically monitored by thin-layer chromatography (TLC) using a silica gel plate.
Scientific Research Applications
N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide is used in scientific research to study the structure and function of the enzyme carbonic anhydrase (CA). CA is involved in the regulation of pH, carbon dioxide transport, and the regulation of water balance in the body. N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide is used as a substrate for CA, as well as a fluorescent probe for the detection of CA activity in biochemical experiments. In addition, N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide'-hydroxy-5-nitrobenzamide has been used to study the structure of CA and its role in various physiological processes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide involves the reaction of 2-nitrophenylacetic acid with ethylenediamine to form N-(2-aminoethyl)-2-nitrobenzamide, which is then reacted with formic acid to form N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide.", "Starting Materials": [ "2-nitrophenylacetic acid", "ethylenediamine", "formic acid", "benzoyl chloride", "triethylamine", "dichloromethane", "diethyl ether", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 2-nitrophenylacetic acid is reacted with ethylenediamine in the presence of benzoyl chloride and triethylamine in dichloromethane to form N-(2-aminoethyl)-2-nitrobenzamide.", "Step 2: N-(2-aminoethyl)-2-nitrobenzamide is then reacted with formic acid in diethyl ether to form N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide.", "Step 3: The product is purified by washing with sodium bicarbonate, sodium chloride, and water." ] } | |
CAS RN |
1533427-34-7 |
Product Name |
N-{2-[(2-hydroxy-5-nitrophenyl)formamido]ethyl}benzamide |
Molecular Formula |
C16H15N3O5 |
Molecular Weight |
329.3 |
Purity |
95 |
Origin of Product |
United States |
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